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Compound of Interest

Compound Name: Pimozide

Cat. No.: B1677891 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of pimozide, an antipsychotic medication, requires careful consideration to

ensure the safety of personnel and the protection of the environment. While not definitively

classified as a hazardous waste by the Resource Conservation and Recovery Act (RCRA), its

potential for toxicity necessitates a cautious approach to its disposal in a laboratory setting.

This guide provides procedural, step-by-step guidance for the safe handling and disposal of

pimozide waste.

Regulatory and Safety Overview
Pimozide is not explicitly listed as a P- or U-listed hazardous waste under RCRA. However,

Safety Data Sheets (SDSs) may classify it as harmful if swallowed, and it is recognized for its

potential developmental and reproductive toxicity. Due to the absence of a clear federal

hazardous waste classification, it is recommended that pimozide be managed as a non-RCRA

hazardous pharmaceutical waste. This approach ensures a higher level of safety and

environmental protection.[1][2][3][4][5]

State and local regulations for pharmaceutical waste disposal may be more stringent than

federal guidelines. Therefore, it is crucial to consult and adhere to all applicable local and state

laws.[3]
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Quantitative Data Summary
No specific quantitative data for pimozide disposal, such as concentration limits for landfill

disposal, were identified in the available resources. The disposal recommendations are based

on qualitative safety and environmental protection principles.

Parameter Guideline

RCRA Hazardous Waste Classification Not explicitly listed as P- or U-listed waste.

Recommended Handling
Treat as a non-RCRA hazardous

pharmaceutical waste.

Primary Disposal Method Incineration at a permitted facility.

Sewer Disposal
Prohibited for hazardous and non-RCRA

hazardous pharmaceuticals.

Experimental Protocols
No specific experimental protocols for the chemical neutralization or deactivation of pimozide
for disposal purposes were found in the reviewed resources. The standard and recommended

procedure is physical segregation and subsequent incineration.

Step-by-Step Disposal Procedures
1. Segregation of Pimozide Waste:

Designate a specific, clearly labeled waste container for all pimozide-contaminated

materials. This includes unused or expired pimozide tablets, contaminated personal

protective equipment (PPE) such as gloves and lab coats, and any labware (e.g., weighing

boats, spatulas, vials) that has come into direct contact with the compound.

The container should be white with a blue lid, the common color-coding for non-RCRA

pharmaceutical waste intended for incineration.[1] The label should clearly state "Pimozide
Waste for Incineration."

2. Packaging of Pimozide Waste:
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Ensure that the waste container is robust, leak-proof, and kept securely closed when not in

use.

Do not mix pimozide waste with other waste streams, such as regular trash, biohazardous

waste, or other chemical waste, unless explicitly permitted by your institution's environmental

health and safety (EHS) department.

3. Storage of Pimozide Waste:

Store the segregated pimozide waste in a secure, designated area within the laboratory,

away from general traffic.

The storage area should be clearly marked, and access should be limited to authorized

personnel.

4. Disposal through a Licensed Waste Management Vendor:

Arrange for the collection and disposal of the pimozide waste through your institution's EHS

department or a licensed hazardous waste management vendor.

Ensure the vendor is permitted to handle and incinerate pharmaceutical waste.[1][2]

5. Documentation:

Maintain accurate records of the amount of pimozide waste generated and the date of its

disposal.

Keep copies of all waste manifests and disposal certificates provided by the waste

management vendor.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

pimozide in a laboratory setting.
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Pimozide Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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